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Compound of Interest

Compound Name: Ammonium bismuth citrate

Cat. No.: B3069274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ammonium Bismuth Citrate (CAS number 31886-41-6) is a complex organometallic

compound with established applications in both microbiology and medicine. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, and key uses,

with a focus on the experimental details relevant to a scientific audience. The document

includes tabulated physicochemical data, detailed experimental protocols, and visualizations of

relevant processes to facilitate understanding and application in a research and development

setting.

Chemical Properties and Data
Ammonium Bismuth Citrate is a white to off-white powder. Its exact molecular formula and

weight can be variable due to its complex nature, often represented as a coordination complex

between bismuth, ammonia, and citric acid. Several representations of the molecular formula

exist in literature, including C₁₂H₂₂BiN₃O₁₄ and C₂₄H₂₀Bi₄O₂₈·6NH₃·10H₂O, reflecting its

polymeric and hydrated nature in the solid state.[1][2][3][4]

Table 1: Physicochemical Properties of Ammonium Bismuth Citrate
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Property Value Reference(s)

CAS Number 31886-41-6 [5]

Appearance
White to off-white powder or

flakes
[2]

Molecular Formula
C₁₂H₂₂BiN₃O₁₄

(representative)
[1]

Molecular Weight
~641.30 g/mol (for

C₁₂H₂₂BiN₃O₁₄)
[1]

Solubility
Soluble in water, soluble in

nitric acid (33.3 mg/mL)
[2][6]

Storage
Store below 30°C in a tightly

sealed container
[2]

Spectroscopic Data
Detailed spectroscopic data for Ammonium Bismuth Citrate is not extensively available in

public literature. The following represents typical spectral characteristics expected for this

compound based on its constituent parts.

FT-IR Spectroscopy (Expected Peak Assignments):

Infrared spectroscopy can be used to identify the functional groups present in Ammonium
Bismuth Citrate.

Table 2: Expected FT-IR Peak Assignments for Ammonium Bismuth Citrate
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Wavenumber (cm⁻¹) Assignment

3500 - 3200
O-H stretching (from citric acid and water of

hydration)

3200 - 3000 N-H stretching (from ammonium ions)

1750 - 1680
C=O stretching of carboxylic acid

(uncoordinated)

1650 - 1550
Asymmetric COO⁻ stretching (coordinated

carboxylate)

1450 - 1380
Symmetric COO⁻ stretching (coordinated

carboxylate)

~1400 N-H bending (from ammonium ions)

1300 - 1200 C-O stretching

Below 600 Bi-O stretching

Note: The absence of a strong peak around 1700 cm⁻¹ would suggest that the carboxyl groups

of the citrate are deprotonated and coordinated to the bismuth ion.[7][8][9]

NMR and Mass Spectrometry:

To date, detailed ¹H NMR, ¹³C NMR, and mass spectrometry data for Ammonium Bismuth
Citrate are not readily available in published literature. The complexity and potential polymeric

nature of the compound in solution can make obtaining and interpreting high-resolution NMR

spectra challenging.[10] Similarly, its high molecular weight and ionic character may require

specialized mass spectrometry techniques for analysis.

Synthesis
The synthesis of Ammonium Bismuth Citrate generally involves the reaction of bismuth

citrate with an aqueous solution of ammonium hydroxide.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.researchgate.net/figure/Assignment-of-the-characteristic-absorption-bands-in-the-FTIR-spectrum-of-BiCit1-100-in_tbl1_392066424
https://www.researchgate.net/figure/a-IR-reference-peak-of-the-HCO-3-ion-blue-spectrum-used-for-the-estimation-of-the_fig6_333084101
https://www.researchgate.net/figure/Fourier-transform-infrared-FT-IR-spectra-of-ammonium-citrate-AC-solid-and-leaching_fig5_276889609
https://www.benchchem.com/product/b3069274?utm_src=pdf-body
https://www.benchchem.com/product/b3069274?utm_src=pdf-body
https://www.biosynth.com/p/GBA88641/31886-41-6-ammonium-bismuth-citrate-bismuth-ammo
https://www.benchchem.com/product/b3069274?utm_src=pdf-body
https://patents.google.com/patent/RU2570610C1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of Ammonium
Bismuth Citrate
This protocol is based on principles described in the patent literature.[11][12]

Materials:

Bismuth Citrate (BiC₆H₅O₇)

Aqueous Ammonium Hydroxide (NH₄OH) solution (e.g., 2 M)

Distilled water

Procedure:

In a suitable reaction vessel, create a slurry of bismuth citrate in distilled water.

While stirring continuously, slowly add the aqueous ammonium hydroxide solution to the

bismuth citrate slurry. The molar ratio of ammonium hydroxide to bismuth citrate should be in

the range of 1.0-1.5.[11]

Continue stirring the mixture at room temperature. The reaction is complete when the solid

bismuth citrate has dissolved, and the solution becomes clear, indicating the formation of the

soluble Ammonium Bismuth Citrate complex.

The resulting product can be obtained as a paste by controlling the weight ratio of the

ammonium hydroxide solution to bismuth citrate (e.g., 0.96-2.5).[11]

The paste can then be dried at a temperature of 60-120°C to yield the solid product.[11]

Diagram 1: Synthesis Workflow for Ammonium Bismuth Citrate
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Caption: Workflow for the synthesis of Ammonium Bismuth Citrate.

Applications and Uses
Ammonium Bismuth Citrate has significant applications in microbiology as a selective agent

in culture media and in medicine for its antimicrobial properties, particularly against

Helicobacter pylori.[5][13]

Use in Microbiological Culture Media
Ammonium Bismuth Citrate is a key component of selective agars for the isolation of specific

microorganisms. The bismuth ions inhibit the growth of many Gram-positive and Gram-
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negative bacteria.

Bismuth Sulfite Agar is a selective medium used for the isolation of Salmonella Typhi and other

salmonellae. Bismuth sulfite and brilliant green act as selective agents, inhibiting coliforms

while allowing Salmonella to grow. Hydrogen sulfide production by Salmonella results in the

formation of black colonies with a metallic sheen due to the reduction of sulfite to sulfide in the

presence of bismuth.

Experimental Protocol: Preparation of Bismuth Sulfite Agar

This protocol is a general guideline; refer to the manufacturer's instructions for specific

formulations.

Materials:

Bismuth Sulfite Agar powder

Distilled water

Procedure:

Suspend the recommended amount of Bismuth Sulfite Agar powder (e.g., 52.33 grams) in 1

liter of distilled water.

Heat the mixture to boiling with frequent agitation to completely dissolve the powder.

Do not autoclave this medium, as overheating can destroy its selective properties.

Cool the medium to 45-50°C.

Mix well to ensure the bismuth sulfite precipitate is evenly dispersed.

Pour the agar into sterile Petri dishes.

Nickerson Agar is used for the selective isolation and presumptive identification of Candida

species. Ammonium Bismuth Citrate and sodium sulfite inhibit bacterial growth. Candida

species reduce bismuth sulfite to bismuth sulfide, forming dark-colored colonies.
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Experimental Protocol: Preparation of Nickerson Agar

Materials:

Yeast extract: 1.0 g

Glycine: 10.0 g

Dextrose: 10.0 g

Ammonium Bismuth Citrate: 5.0 g

Sodium sulfite: 3.0 g

Agar: 16.0 g

Distilled water: 1000 mL

Procedure:

Dissolve the components in 1000 mL of distilled water.

Heat to boiling to completely dissolve the medium. Do not autoclave.

Disperse the flocculant precipitate by swirling before pouring into sterile Petri plates.

Antimicrobial Activity Against Helicobacter pylori
Bismuth compounds, including Ammonium Bismuth Citrate, are used in combination

therapies to eradicate H. pylori, a bacterium linked to peptic ulcers and gastritis.

The antibacterial action of bismuth against H. pylori is multifaceted and includes:

Inhibition of Protein and Cell Wall Synthesis: Bismuth ions can interfere with these essential

bacterial processes.

Disruption of Membrane Function: Bismuth can compromise the integrity of the bacterial cell

membrane.
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Inhibition of ATP Synthesis: By disrupting the electron transport chain, bismuth can deplete

the cell's energy supply.[14]

Enzyme Inhibition: Bismuth ions can inhibit key enzymes, such as urease, which is crucial

for H. pylori survival in the acidic stomach environment.[15]

Impairment of Adherence: Bismuth can prevent the bacteria from adhering to the gastric

mucosa.

Diagram 2: Proposed Mechanism of Action of Bismuth against H. pylori
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Caption: Multi-targeted inhibition of H. pylori by bismuth ions.

The MIC of Ammonium Bismuth Citrate against H. pylori can be determined using the agar

dilution method.

Materials:

Mueller-Hinton agar supplemented with 5% sheep blood.

Ammonium Bismuth Citrate stock solution.
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H. pylori strain (e.g., ATCC 43504).

Saline or broth for bacterial suspension.

McFarland turbidity standards.

Procedure:

Prepare a series of Mueller-Hinton agar plates containing twofold dilutions of Ammonium
Bismuth Citrate.

Culture the H. pylori strain for 72 hours under microaerophilic conditions.

Prepare a bacterial suspension in saline or broth and adjust the turbidity to a 3 McFarland

standard.

Inoculate the agar plates with the bacterial suspension.

Incubate the plates at 37°C under microaerophilic conditions for 72 hours.

The MIC is the lowest concentration of Ammonium Bismuth Citrate that completely inhibits

visible growth of H. pylori.[16][17][18]

Signaling Pathway Interactions
The direct interaction of the entire Ammonium Bismuth Citrate complex with specific host cell

signaling pathways is not well-documented in the context of its primary applications. However,

the ammonium component has been studied in other contexts. For instance, the microbial

metabolite ammonia has been shown to disrupt the Transforming Growth Factor-beta (TGF-β)

signaling pathway in colon cancer models.[19][20] This occurs through the caspase-3-mediated

cleavage of the SMAD3 adaptor βII-spectrin (SPTBN1), leading to a pro-oncogenic signal.[19]

It is important to note that this effect is attributed to ammonia as a metabolite and may not be a

primary mechanism of action for the intact Ammonium Bismuth Citrate compound in its

gastrointestinal applications.

Diagram 3: Postulated Disruption of TGF-β Signaling by Ammonia
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Caption: Disruption of TGF-β signaling by ammonia.

Conclusion
Ammonium Bismuth Citrate is a valuable compound for both microbiological and

pharmaceutical applications. Its selective inhibitory properties make it a crucial component of

specific culture media, while its multifaceted antimicrobial action against H. pylori underscores

its therapeutic importance. This guide has provided an overview of its properties and detailed

experimental protocols to aid researchers in their work with this compound. Further research is
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warranted to fully elucidate its spectroscopic characteristics and to explore its potential

interactions with cellular signaling pathways in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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